Cas no 1251922-67-4 (2(1H)-Pyrimidinethione, 5-(trifluoromethyl)-, sodium salt (1:1))

• Product Name: 2(1H)-Pyrimidinethione, 5-(trifluoromethyl)-, sodium salt (1:1)
• CAS No: 1251922-67-4
• MF: C₅H₂F₃N₂NaS
• MW: 202.13276052475
• CID: 5231787
• Update Time: 2023-08-26

2(1H)-Pyrimidinethione, 5-(trifluoromethyl)-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• sodium [5-(trifluoromethyl)pyrimidin-2-yl]sulfanide
• Sodium 5-(trifluoromethyl)pyrimidine-2-thiolate
• sodium[5-(trifluoromethyl)pyrimidin-2-yl]sulfanide
• 2(1H)-Pyrimidinethione, 5-(trifluoromethyl)-, sodium salt (1:1)

• Inchi： 1S/C5H3F3N2S.Na/c6-5(7,8)3-1-9-4(11)10-2-3;/h1-2H,(H,9,10,11);/q;+1/p-1
• InChI Key： OSOYOZBGFICPHK-UHFFFAOYSA-M
• SMILES： [S-]C1=NC=C(C=N1)C(F)(F)F.[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 135
• Topological Polar Surface Area: 26.8